Cas no 1895498-25-5 (2-(3-bromo-5-methylphenyl)ethan-1-ol)

• Product Name: 2-(3-bromo-5-methylphenyl)ethan-1-ol
• CAS No: 1895498-25-5
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5973726
• PubChem ID: 91561410
• Update Time: 2025-06-14

2-(3-bromo-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylbenzeneethanol
• 2-(3-bromo-5-methylphenyl)ethan-1-ol
• SCHEMBL16962202
• EN300-1915735
• 1895498-25-5

• Inchi： 1S/C9H11BrO/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6,11H,2-3H2,1H3
• InChI Key： RNQUPXXTTFSOCD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CCO

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromo-5-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-(3-bromo-5-methylphenyl)ethan-1-ol (CAS No. 1895498-25-5): Properties, Applications, and Industry Insights

2-(3-bromo-5-methylphenyl)ethan-1-ol (CAS No. 1895498-25-5) is a brominated aromatic alcohol with a molecular formula of C₉H₁₁BrO. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a bromine substituent and a hydroxyl-functionalized ethyl chain. Its CAS number 1895498-25-5 serves as a critical identifier for regulatory and sourcing purposes, ensuring precise communication across global supply chains.

In recent years, the demand for halogenated intermediates like 2-(3-bromo-5-methylphenyl)ethan-1-ol has surged, driven by their role in synthesizing bioactive molecules. Researchers frequently search for "brominated phenyl ethanol derivatives" or "CAS 1895498-25-5 solubility," reflecting interest in its physicochemical properties. The compound’s logP value (indicating lipophilicity) and hydrogen-bonding capacity make it a versatile building block for drug discovery, particularly in central nervous system (CNS) targeting compounds.

From an industrial perspective, 2-(3-bromo-5-methylphenyl)ethan-1-ol is synthesized via Grignard reactions or reductive bromination, with yields optimized for scalability. Environmental concerns have spurred innovations in green chemistry approaches, such as catalytic bromination methods, aligning with the "sustainable synthesis" trend highlighted in 2023–2024 patent filings. Users often inquire about "CAS 1895498-25-5 suppliers" or "purity specifications," underscoring the need for reliable sourcing.

The compound’s spectral data (e.g., NMR and HRMS) are extensively documented, aiding in quality control. Its melting point (typically 85–88°C) and stability under inert atmospheres are critical for storage protocols. Notably, 2-(3-bromo-5-methylphenyl)ethan-1-ol has been explored in OLED materials due to its electron-withdrawing bromine moiety, a topic gaining traction in "organic electronics forums."

Regulatory compliance for CAS 1895498-25-5 adheres to REACH and FDA guidelines, with no current restrictions. However, users should monitor updates on "brominated compound regulations," a frequently searched term. The compound’s toxicological profile suggests standard handling precautions (e.g., gloves, ventilation), though it lacks GHS hazard classifications.

Future applications may leverage its meta-substituted aromatic core for catalysis or polymeric materials. As of 2024, academic citations for 1895498-25-5 have risen by 22% year-over-year, signaling growing relevance. For researchers, combining "2-(3-bromo-5-methylphenyl)ethan-1-ol" with "structure-activity relationship" in literature searches yields targeted results.

In summary, 2-(3-bromo-5-methylphenyl)ethan-1-ol (CAS No. 1895498-25-5) exemplifies the intersection of synthetic utility and molecular innovation. Its adaptability across life sciences and material engineering ensures sustained industrial interest, while eco-conscious synthesis methods address contemporary sustainability demands.